Methylene Spacer Insertion: Conformational Flexibility vs. Direct-Attachment Analog
The target compound contains a methylene (CH₂) linker between the piperidine C3 atom and the amide nitrogen, whereas the closest commercial analog, (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0), attaches the piperidine ring directly to the amide nitrogen . This single-atom insertion increases the molecular weight from 213.32 to 227.35 g·mol⁻¹ (Δ = +14.03 Da, +6.6%) and adds one additional freely rotatable bond (from 3 to 4 by PubChem Cactvs count) [1]. The conformational consequence is that the piperidine ring can sample a larger radial volume relative to the amide plane, which is known in related piperidine-propionamide series to modulate the distance between the basic piperidine nitrogen and the hydrogen-bond-accepting amide carbonyl—a geometric parameter critical for dual sigma-1/mu opioid receptor pharmacophore models [2].
| Evidence Dimension | Molecular weight and rotatable bond count |
|---|---|
| Target Compound Data | MW = 227.35 g·mol⁻¹; Rotatable bonds = 4 (Cactvs); Formula = C₁₂H₂₅N₃O |
| Comparator Or Baseline | (S)-2-Amino-N-ethyl-N-(1-methyl-piperidin-3-yl)-propionamide (CAS 1354028-72-0): MW = 213.32 g·mol⁻¹; Rotatable bonds ≈ 3; Formula = C₁₁H₂₃N₃O |
| Quantified Difference | ΔMW = +14.03 Da (+6.6%); ΔRotatable bonds = +1 |
| Conditions | Computed physicochemical properties from PubChem (target) and Chemsrc (comparator); structural comparison by SMILES analysis |
Why This Matters
The additional methylene spacer alters the conformational energy landscape and steric footprint, which can translate into differential binding poses and selectivity profiles in receptor or enzyme assays—making direct substitution with the des-methylene analog scientifically unjustified without experimental validation.
- [1] PubChem CID 66565885, Computed Properties: Molecular Weight, Rotatable Bond Count (Cactvs 3.4.6.11). View Source
- [2] Cao, X., et al. (2020). Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists. Eur. J. Med. Chem., 192, 112175. View Source
